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Introduction

Graphene oxide (GO) is a two-dimensional nanomaterial rich in oxygen-containing functional

groups, such as hydroxyl, epoxy, and carboxyl groups, which make it highly hydrophilic.[1][2][3]

For many applications, particularly in non-polar polymer composites, coatings, and organic

electronics, this hydrophilicity is a significant drawback, leading to poor dispersion and

compatibility.[1][2] Surface modification of GO with long-chain alkylamines, such as

octadecylamine (ODA), is a common and effective strategy to transform its surface properties

from hydrophilic to hydrophobic (or organophilic).[1][4] This modification is typically achieved

through covalent bonding, where the amine groups of ODA react with the oxygen-containing

functional groups on the GO surface.[5][6][7] The long hydrocarbon chains of the ODA

molecules then effectively shield the polar groups of GO, leading to a significant increase in

hydrophobicity and improved dispersibility in organic solvents and polymer matrices.[1][6]

This document provides detailed protocols for the surface modification of GO with ODA, along

with data presentation and characterization techniques to validate the functionalization.

Experimental Protocols
Synthesis of Graphene Oxide (GO)
Graphene oxide is typically synthesized from natural graphite powder using a modified

Hummers' method.[4][8]
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Materials:

Graphite powder

Potassium permanganate (KMnO₄)

Sulfuric acid (H₂SO₄, 98%)

Phosphoric acid (H₃PO₄, 85%)

Hydrogen peroxide (H₂O₂, 30%)

Hydrochloric acid (HCl)

Deionized (DI) water

Procedure:

A mixture of concentrated H₂SO₄ and H₃PO₄ (e.g., in a 9:1 volume ratio) is prepared in a

flask.[8]

Graphite powder and KMnO₄ (e.g., in a 1:6 mass ratio) are added to the acid mixture.[8]

The mixture is heated to approximately 50 °C and stirred for 24 hours.[8]

After 24 hours, the reaction vessel is cooled in an ice bath.

A mixture of DI water and H₂O₂ is slowly added to quench the reaction.[8]

The resulting graphene oxide is washed repeatedly with HCl and DI water via centrifugation

until the pH is neutral.

The final product is typically dried to obtain GO powder.
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This protocol describes the covalent grafting of ODA onto the GO surface. The primary reaction

mechanism involves the nucleophilic substitution reaction between the amine groups of ODA

and the epoxy groups on the GO surface.[3][5] Carboxyl groups at the edges of GO sheets can

also react with ODA to form amide bonds.[2]

Materials:

Graphene Oxide (GO) powder

Octadecylamine (ODA)

Ethanol or other suitable organic solvent (e.g., Toluene, Chloroform)[4][9]

Deionized (DI) water

Procedure:

Disperse a known amount of GO in DI water (e.g., 1.2 g in 600 mL) and sonicate for a few

minutes to obtain a homogeneous dispersion.[6]

In a separate beaker, dissolve ODA in a suitable solvent like ethanol (e.g., 200 mg of ODA in

20 mL of ethanol).[4]

Add the ODA solution to the GO dispersion.

The mixture is then refluxed for a specified duration and temperature. These conditions can

be varied to control the degree of functionalization and reduction.[4][10] (See Table 1 for

examples).

After the reaction is complete, the solid product (ODA-GO) is collected.

The product is washed repeatedly with ethanol to remove any unreacted ODA.[4] This is

typically done through centrifugation.

The final ODA-GO product is dried in a vacuum oven at a temperature around 70-80 °C.[4]

[8]
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Data Presentation
Quantitative data from various studies are summarized below to provide a comparative

overview of reaction conditions and characterization results.

Table 1: Reaction Conditions for ODA-GO Synthesis
Temperature
(°C)

Time (hours) Solvent
Key
Observation/O
utcome

Reference

35 0.5 - 24 Not Specified

Mild conditions

lead to reduction

of GO.

[10][11]

50 0.5 - 5 Not Specified

Increased

reduction

compared to 35

°C.

[10][11]

80 0.5 - 5 Not Specified

Optimized

properties, good

dispersion

stability.

[10][11][12]

120 0.5 - 5 Not Specified

High degree of

reduction and

edge grafting.

[10][11]

Reflux 24 Ethanol

Successful

formation of GO-

ODA for fabric

coating.

[4]

Table 2: Characterization Data for ODA-Modified
Graphene Oxide
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Characterizati
on Technique

Parameter Value for GO
Value for ODA-
GO

Reference

Water Contact

Angle
Angle (°) 73.2° 110.4° - 163.2° [1][3][5]

Thermogravimetr

ic Analysis (TGA)

ODA Grafting

Ratio (wt%)
N/A ~9.1% [1]

Raman

Spectroscopy
ID/IG Ratio ~1.01 ~1.07 [6]

X-ray Diffraction

(XRD)

Interlayer

Spacing (nm)
~0.87 ~1.85 [1]

Visualizations
Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.mdpi.com/2073-4360/9/9/397
https://www.researchgate.net/publication/46392372_Facile_Fabrication_of_Superhydrophobic_Octadecylamine-Functionalized_Graphite_Oxide_Film
https://pubs.acs.org/doi/abs/10.1021/la102619n
https://www.mdpi.com/2073-4360/9/9/397
https://www.researchgate.net/publication/232361813_Simultaneous_surface_functionalization_and_reduction_of_graphene_oxide_with_octadecylamine_for_electrically_conductive_polystyrene_composites
https://www.mdpi.com/2073-4360/9/9/397
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

GO Synthesis

Surface Modification

Final Product & Characterization

Graphite

Modified Hummers' Method

H₂SO₄, H₃PO₄, KMnO₄

Washing & Centrifugation

Graphene Oxide (GO)

Disperse GO in Water

Reflux Mixture

Dissolve ODA in Ethanol

Wash with Ethanol

Vacuum Drying

ODA-GO

FTIR, XRD, TGA,
Contact Angle

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b156740?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the synthesis and surface modification of graphene oxide with

octadecylamine.

Chemical Reaction Pathway
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Caption: Covalent functionalization of graphene oxide with octadecylamine.

Characterization Techniques
To confirm the successful grafting of ODA onto the GO surface, several characterization

techniques are employed:

Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is used to identify the functional

groups present in the samples.[10][13] In ODA-GO, the appearance of new peaks

corresponding to the C-H stretching of the alkyl chains (around 2850-2920 cm⁻¹) and N-H

stretching of secondary amines (around 3280-3320 cm⁻¹) confirms the presence of ODA.[10]

A decrease in the intensity of peaks associated with oxygen-containing groups of GO is also

expected.

X-ray Diffraction (XRD): XRD analysis reveals changes in the interlayer spacing of the

graphene sheets. The successful intercalation of long-chain ODA molecules between the GO

layers leads to a significant increase in the d-spacing.[1][13]

Thermogravimetric Analysis (TGA): TGA measures the thermal stability of the material and

can be used to quantify the amount of ODA grafted onto the GO surface.[1][13] ODA-GO will

show a distinct weight loss at a temperature corresponding to the decomposition of the ODA

molecules, which is absent in pure GO.[1]
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Raman Spectroscopy: Raman spectroscopy is used to assess the structural changes in the

carbon lattice.[10][13] The ratio of the D band (defects) to the G band (graphitic sp² carbons),

known as the ID/IG ratio, can provide information about the degree of functionalization and

reduction.[10][14]

Water Contact Angle Measurement: This is a direct measure of the surface wettability. A

significant increase in the water contact angle for ODA-GO compared to GO indicates a

successful transition from a hydrophilic to a hydrophobic surface.[1][4]

Applications of ODA-Functionalized Graphene
Oxide
The transformation of GO into a hydrophobic material opens up a wide range of applications:

Polymer Nanocomposites: ODA-GO can be easily dispersed in non-polar polymer matrices

like epoxy, ethylene vinyl acetate (EVA), and polystyrene, leading to enhanced mechanical,

thermal, and electrical properties of the composites.[1][6][13][15]

Hydrophobic Coatings: The superhydrophobic nature of ODA-GO films makes them suitable

for creating water-repellent and self-cleaning surfaces.[3][4][5][16]

Dispersing Agent: ODA-grafted GO can act as a surfactant to aid the dispersion of other

nanomaterials, such as carbon nanotubes (CNTs), in organic media.[1]

Corrosion Protection: When incorporated into coatings, ODA-GO can improve the corrosion

resistance of metals.[17]

Safety Precautions
Work in a well-ventilated fume hood, especially when handling concentrated acids and

organic solvents.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Potassium permanganate is a strong oxidizing agent and should be handled with care.
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Concentrated acids are highly corrosive. Avoid contact with skin and eyes.

Follow standard laboratory procedures for waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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